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Compound of Interest

Compound Name: Glycolic Acid

Cat. No.: B1673462

Essential Safety and Handling Guide for Glycolic
Acid

For laboratory professionals, including researchers, scientists, and drug development experts,
the safe handling of glycolic acid is paramount. This guide provides immediate, essential
information on the appropriate Personal Protective Equipment (PPE), operational procedures,
and disposal plans to ensure a safe laboratory environment. Adherence to these guidelines is

critical to mitigate the risks associated with glycolic acid, which can cause severe skin burns
and eye damage.[1][2][3]

Recommended Personal Protective Equipment
(PPE)

The selection of appropriate PPE is the first line of defense against the hazards of glycolic
acid. The following table summarizes the recommended PPE for handling this chemical. It is
crucial to select protective gear based on the concentration of the glycolic acid and the
specific laboratory procedures being performed.
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Protection Type

Specific
Recommendations

Quantitative Data

Source(s)

Eye and Face

Protection

Wear chemical splash
goggles that meet EN
166 or ANSI Z87.4
standards.[4] For
operations with a
higher risk of
splashing, a face
shield should be used

in addition to goggles.

[4]

Not Applicable

Hand Protection

Nitrile rubber or
chloroprene gloves
are recommended.
Always inspect gloves
for signs of
degradation before
use and dispose of
contaminated gloves

in accordance with

Chloroprene Gloves:-
Thickness: 0.6 mm-
Breakthrough Time: >
480 minutesNitrile
Gloves (KCL 741
Dermatril® L):-
Breakthrough Time:

480 minutes
laboratory and local
regulations.
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Body Protection

Alab coat or
chemical-resistant
apron should be worn.
For tasks with a
significant risk of
exposure, impervious
clothing and protective
boots may be
necessary.
Contaminated clothing
should be removed
immediately and

washed before reuse.

Not Applicable

Respiratory Protection

Respiratory protection
is necessary when
there is a potential for
aerosol or mist
formation. Use a
NIOSH-approved
respirator with a Type
A filter for organic

gases and vapors.

Not Applicable

Experimental Protocols: Donning, Doffing, and
Disposal of PPE

Proper procedures for putting on (donning) and taking off (doffing) PPE are critical to prevent

cross-contamination.

Donning Sequence:

o Gown/Apron: Put on the lab coat or apron, ensuring it is securely fastened.

» Mask/Respirator: If required, don the respirator, ensuring a proper fit and seal.

o Goggles/Face Shield: Put on eye and face protection.
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Gloves: Don gloves last, pulling them over the cuffs of the lab coat.

Doffing Sequence (to minimize contamination):

Gloves: Remove gloves first. Use a glove-to-glove technique for the first glove and a bare-
finger-to-inside-cuff technique for the second.

Gown/Apron: Untie and remove the lab coat or apron by folding it inward on itself.
Goggles/Face Shield: Remove eye and face protection from the back of the head.
Mask/Respirator: Remove the respirator without touching the front.

Hand Hygiene: Wash hands thoroughly with soap and water immediately after removing all
PPE.

Disposal Plan:

All disposable PPE (gloves, masks, etc.) contaminated with glycolic acid should be
considered hazardous waste.

Place contaminated PPE in a designated, sealed, and clearly labeled hazardous waste
container.

Dispose of the hazardous waste through a certified waste disposal facility, adhering to all
local, state, and federal regulations. Never dispose of glycolic acid or contaminated
materials in the regular trash or down the drain unless it has been neutralized and is
permitted by local regulations.

Operational Workflow for PPE Selection

The following diagram outlines the logical workflow for selecting the appropriate PPE when

handling glycolic acid.
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Glycolic Acid PPE Selection Workflow
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Caption: A flowchart illustrating the decision-making process for selecting appropriate Personal
Protective Equipment (PPE) when working with glycolic acid.

Spill and Emergency Procedures

In the event of a spill, immediately evacuate the area and ensure it is well-ventilated. Only
trained personnel wearing full PPE, including respiratory protection if necessary, should
manage the cleanup. Use an inert absorbent material like sand or vermiculite to contain the
spill. The spilled glycolic acid can be neutralized with a mild base such as sodium
bicarbonate. All contaminated materials must be collected in a sealed, labeled hazardous
waste container for proper disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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